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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoroorotic Acid (5-FOA) is a fluorinated derivative of the pyrimidine precursor orotic acid.[1]
As a pivotal tool in molecular genetics, particularly in yeast, its monohydrate form is extensively
utilized for the counter-selection of cells expressing the URA3 gene.[1][2][3] This guide
provides an in-depth overview of the core properties, mechanism of action, and experimental
applications of 5-Fluoroorotic acid monohydrate, tailored for researchers and professionals
in drug development.

Core Properties

5-Fluoroorotic acid monohydrate is a white to off-white or light yellow crystalline powder.[4]
[5][6] Its fundamental properties are summarized below, providing a critical resource for
experimental design and execution.

Chemical and Physical Data
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Property Value References
Chemical Formula CsH3FN20a4 - H20 [41516171
Molecular Weight 192.1 g/mol [4105161[7]
CAS Number 220141-70-8 (monohydrate) (11041071
Melting Point Approximately 258 °C [41[6]

Purity >98% [2][6]
Appearance Off-white to light yellow powder  [4][6]

Solubility

Solvent Solubility Notes References
Readily solubilized
Water Slightly soluble with heat; withstands [41[6]
boiling.
High concentrations
DMSO Very soluble ] [41[6]
can be toxic to cells.
NH4OH/H20 (1:1) 50 mg/mL - [4][6]

Ethanol

Slightly soluble

[4][6]

Methanol

Slightly soluble

[4]16]

Stability and Storage

5-Fluoroorotic acid monohydrate exhibits notable stability, particularly to heat, which

facilitates its use in sterile media preparation.[4] For optimal long-term use, the following

storage conditions are recommended:
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Storage o
Form Stability Notes References
Temperature
- Room
Lyophilized
Temperature or Stable - [41[6]
Powder
4°C
Reconstituted Protect from
) 4°C (short-term) - ) [41[6]
Solution light.
. -20°C (long- Stable for at
Aliquots - [41[6]
term) least 6 months

Mechanism of Action: The URA3 Counter-Selection
System

The utility of 5-FOA is rooted in its conditional toxicity, which is dependent on the presence of a
functional pyrimidine biosynthesis pathway, specifically the enzyme Orotidine-5-phosphate
(OMP) decarboxylase, encoded by the URA3 gene in Saccharomyces cerevisiae.[2][5]

In wild-type yeast cells possessing a functional URA3 gene (URA3"), 5-FOA is converted into
the toxic compound 5-fluorouracil (5-FU).[1][2] 5-FU is a potent antimetabolite that disrupts
both DNA and RNA synthesis, leading to cell death.[8] Conversely, yeast strains with a mutated
or absent URA3 gene (ura3~) are unable to metabolize 5-FOA and can therefore grow in its
presence, provided the medium is supplemented with uracil.[7]

This dual-selection capability—positive selection for URA3* cells in uracil-deficient media and
negative selection against them in 5-FOA-containing media—makes it an invaluable marker in

yeast genetics.[2]
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Click to download full resolution via product page
Caption: Metabolic pathway of 5-FOA and its intersection with pyrimidine biosynthesis.

Experimental Protocols and Applications

5-FOA is a cornerstone of several key molecular biology techniques, primarily in yeast but also
adapted for other organisms like E. coli.[9][10]

Preparation of 5-FOA-Containing Media

A standard protocol for preparing selective media involves the addition of 5-FOA to a final
concentration of 1 g/L.[11]

Materials:
» 5-Fluoroorotic acid monohydrate powder
o Sterile, deionized water

» Yeast synthetic complete medium components (including uracil)
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e Agar (for plates)
e DMSO (optional, for stock solution)
Method 1: Direct Addition to Media

o Prepare 1 liter of yeast synthetic complete medium, including all necessary supplements and
uracil.

» Autoclave the medium.

 Allow the medium to cool to approximately 55-60°C.

e Add 1 gram of 5-FOA powder directly to the cooled medium. Stir until completely dissolved.
e Pour into sterile petri dishes.

Method 2: Using a DMSO Stock Solution

Prepare a 100x stock solution by dissolving 100 mg of 5-FOA in 1 mL of DMSO.[11]

Prepare and autoclave 1 liter of yeast synthetic complete medium with uracil.

Cool the medium to 55-60°C.

Add 10 mL of the 100x 5-FOA stock solution to the medium.[11]

Mix thoroughly and pour plates.

Plasmid Shuffling

Plasmid shuffling is a technique used to study the function of essential genes.[9] It allows for
the introduction of mutated versions of a gene on one plasmid while simultaneously selecting
for the loss of another plasmid carrying the wild-type version of the gene.[9]
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Caption: Experimental workflow for plasmid shuffling using 5-FOA.

Detailed Protocol for Plasmid Shuffling:

o Starting Strain: Begin with a yeast strain where the essential gene of interest is deleted from
the chromosome but is present on a plasmid carrying the URAS selectable marker.
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o Transformation: Introduce a second plasmid into this strain. This plasmid should carry a
different selectable marker (e.g., LEU2) and the mutated version of the essential gene.

» Growth: Grow the transformed yeast cells in a medium that selects for the presence of both
plasmids (in this example, a medium lacking both uracil and leucine).

» Counter-Selection: Plate the yeast cells onto a medium containing 5-FOA and leucine. This
will select against cells that retain the URA3 plasmid.

e Analysis: The colonies that grow on the 5-FOA plates have lost the original URA3 plasmid
and now rely on the mutated gene from the second plasmid for survival. These colonies can
then be analyzed to determine the effect of the mutation.[9]

Applications in Drug Development

The 5-FOA/URAS system is not only a tool for basic research but also has applications in drug
development:

» Antifungal Drug Screening: The pyrimidine biosynthesis pathway is a target for some
antifungal drugs. The 5-FOA selection system can be used to study the mechanisms of
resistance to these drugs.

o Target Validation: In organisms where the URA3 homolog is essential, 5-FOA can be used to
validate this pathway as a potential drug target.

e High-Throughput Screening: The clear life-or-death readout of the 5-FOA system makes it
amenable to high-throughput screening assays designed to identify compounds that interfere
with pyrimidine metabolism.

Conclusion

5-Fluoroorotic acid monohydrate is an indispensable reagent in molecular biology and
genetics. Its well-understood mechanism of action, coupled with its stability and ease of use,
ensures its continued prominence in research and its potential for application in the
development of novel therapeutics. This guide provides the foundational knowledge required
for the effective and safe implementation of 5-FOA in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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